Cas no 2115468-15-8 (1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(1-methylethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(1-methylethyl)-, ethyl ester
• CAS No: 2115468-15-8
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 5297382
• Update Time: 2025-07-17

1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(1-methylethyl)-, ethyl ester

• Inchi： 1S/C13H23N3O2/c1-7-18-12(17)10-9(8(2)3)11(14)16(15-10)13(4,5)6/h8H,7,14H2,1-6H3
• InChI Key： XOWVKQGQLPMNJQ-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=C(C(C)C)C(C(OCC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(1-methylethyl)-, ethyl ester

Comprehensive Overview of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(1-methylethyl)-, ethyl ester (CAS No. 2115468-15-8)

The compound 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(1-methylethyl)-, ethyl ester (CAS No. 2115468-15-8) is a specialized organic molecule with a unique pyrazole backbone. Its structural complexity, featuring an ethyl ester group and tert-butyl and isopropyl substituents, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a building block in drug discovery, particularly in the synthesis of kinase inhibitors and anti-inflammatory agents.

Recent trends in the chemical and pharmaceutical industries highlight a growing demand for pyrazole derivatives due to their versatile biological activities. Researchers frequently search for "pyrazole-based drug candidates" or "CAS 2115468-15-8 applications," reflecting the compound's relevance in modern medicinal chemistry. Its 5-amino and ester functional groups contribute to its reactivity, enabling modifications that align with current drug design strategies, such as fragment-based drug discovery (FBDD).

From a synthetic perspective, 1H-Pyrazole-3-carboxylic acid derivatives are often synthesized via multi-step reactions involving condensation and cyclization. The presence of the 1,1-dimethylethyl (tert-butyl) group enhances steric hindrance, which can influence the compound's metabolic stability—a critical factor in pharmacokinetics. This property is frequently discussed in forums and publications addressing "improving drug half-life" or "steric effects in organic synthesis."

In agrochemical applications, pyrazole scaffolds are valued for their herbicidal and fungicidal properties. The ethyl ester moiety in CAS No. 2115468-15-8 may facilitate prodrug formation, a topic gaining traction in searches like "ester prodrug design." Additionally, the compound's isopropyl substituent could contribute to lipophilicity, a key parameter in pesticide formulation.

Analytical characterization of this compound typically involves techniques such as NMR, HPLC, and mass spectrometry. Laboratories focusing on "high-purity pyrazole analysis" or "CAS 2115468-15-8 spectral data" often seek detailed protocols. The compound's stability under various conditions (e.g., pH, temperature) is another area of interest, particularly for industrial-scale production.

Environmental and regulatory considerations are also pertinent. While not classified as hazardous, the compound's biodegradation pathways and ecotoxicological profile are subjects of ongoing research, aligning with the broader industry shift toward "green chemistry principles."

In summary, 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(1-methylethyl)-, ethyl ester represents a multifaceted tool for researchers. Its applications span drug development, agrochemical innovation, and material science, making it a recurring keyword in queries like "multifunctional pyrazole synthesis" and "CAS 2115468-15-8 suppliers." As interdisciplinary research expands, this compound is poised to remain a focal point in scientific discourse.